Cas no 1021901-99-4 (1-(2-methoxyphenyl)-2-(piperazin-1-yl)ethan-1-one)

1-(2-Methoxyphenyl)-2-(piperazin-1-yl)ethan-1-one is a synthetic organic compound featuring a methoxyphenyl ketone core linked to a piperazine moiety. This structure imparts versatility in pharmaceutical and chemical research, particularly as a potential intermediate for bioactive molecules. The presence of the piperazine group enhances binding affinity to biological targets, making it valuable in the development of CNS-active compounds or receptor modulators. Its methoxy-substituted aromatic ring contributes to stability and solubility, facilitating further derivatization. The compound is of interest in medicinal chemistry for its potential role in designing ligands with tailored pharmacological properties. Suitable for controlled laboratory use under standard safety protocols.
1-(2-methoxyphenyl)-2-(piperazin-1-yl)ethan-1-one structure
1021901-99-4 structure
Product Name:1-(2-methoxyphenyl)-2-(piperazin-1-yl)ethan-1-one
CAS No:1021901-99-4
MF:C13H18N2O2
MW:234.294223308563
CID:1096591
PubChem ID:28264928
Update Time:2025-06-10

1-(2-methoxyphenyl)-2-(piperazin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methoxyphenyl)-2-(1-piperazinyl)-Ethanone
    • 1-(2-methoxyphenyl)-2-(piperazin-1-yl)ethan-1-one
    • F1908-2732
    • 1-(2-methoxyphenyl)-2-piperazin-1-ylethanone
    • AKOS006148624
    • 1021901-99-4
    • SCHEMBL10107608
    • Inchi: 1S/C13H18N2O2/c1-17-13-5-3-2-4-11(13)12(16)10-15-8-6-14-7-9-15/h2-5,14H,6-10H2,1H3
    • InChI Key: HXJJRVFLEQSNAP-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC=CC=1OC)CN1CCNCC1

Computed Properties

  • Exact Mass: 234.136827821g/mol
  • Monoisotopic Mass: 234.136827821g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 41.6Ų

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M120701-100mg
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$ 115.00 2022-06-04
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Additional information on 1-(2-methoxyphenyl)-2-(piperazin-1-yl)ethan-1-one

Comprehensive Overview of 1-(2-Methoxyphenyl)-2-(piperazin-1-yl)ethan-1-one (CAS No. 1021901-99-4)

1-(2-Methoxyphenyl)-2-(piperazin-1-yl)ethan-1-one (CAS No. 1021901-99-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound belongs to the class of piperazine derivatives, which are widely studied for their diverse biological activities. Its molecular formula, C13H18N2O2, highlights the presence of a methoxyphenyl group and a piperazine moiety, making it a versatile intermediate in drug discovery.

In recent years, the demand for piperazine-based compounds has surged, driven by their role in developing central nervous system (CNS) therapeutics and receptor modulators. Researchers are particularly interested in 1-(2-Methoxyphenyl)-2-(piperazin-1-yl)ethan-1-one due to its potential interactions with neurotransmitter receptors, such as serotonin and dopamine receptors. This aligns with current trends in mental health research, where compounds targeting these receptors are explored for conditions like anxiety, depression, and cognitive disorders.

The synthesis of CAS No. 1021901-99-4 typically involves multi-step organic reactions, including alkylation and amination processes. Its methoxy group contributes to its lipophilicity, which is a critical factor in drug design for optimizing blood-brain barrier permeability. This property is frequently discussed in forums and publications focusing on neuropharmacology and medicinal chemistry, making it a hotspot for academic and industrial research.

From an analytical perspective, 1-(2-Methoxyphenyl)-2-(piperazin-1-yl)ethan-1-one is characterized using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure high purity and accurate identification, which are essential for regulatory compliance and reproducibility in preclinical studies. The compound’s stability under various pH conditions and thermal properties are also areas of active investigation.

Beyond its pharmaceutical potential, CAS No. 1021901-99-4 is occasionally referenced in discussions about structure-activity relationships (SAR) and fragment-based drug design. These topics are highly searched in scientific databases, reflecting the growing interest in rational drug development strategies. Additionally, its piperazine ring serves as a scaffold for designing novel bioactive molecules, further emphasizing its relevance in modern chemistry.

In summary, 1-(2-Methoxyphenyl)-2-(piperazin-1-yl)ethan-1-one represents a promising compound with broad applicability in drug discovery and biochemical research. Its structural complexity and functional groups make it a valuable subject for studies aiming to address unmet medical needs, particularly in neurology and psychiatry. As research progresses, this compound may pave the way for innovative therapies aligned with the latest advancements in precision medicine.

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